1-(4-Methoxyphenoxy)-3-(p-tolylamino)propan-2-ol
Overview
Description
1-(4-Methoxyphenoxy)-3-(p-tolylamino)propan-2-ol, also known as L-755,807, is a selective beta-3 adrenergic receptor agonist. It was first synthesized in 1994 by scientists at Merck Research Laboratories as part of their research into the treatment of obesity and type 2 diabetes.
Mechanism of Action
1-(4-Methoxyphenoxy)-3-(p-tolylamino)propan-2-ol selectively activates the beta-3 adrenergic receptor, which is primarily found in adipose tissue. Activation of this receptor leads to increased lipolysis and thermogenesis, resulting in decreased fat mass and improved glucose metabolism.
Biochemical and Physiological Effects:
In animal studies, 1-(4-Methoxyphenoxy)-3-(p-tolylamino)propan-2-ol has been shown to increase energy expenditure, decrease food intake, and improve glucose tolerance. It has also been shown to decrease body weight and fat mass in obese mice and rats.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-Methoxyphenoxy)-3-(p-tolylamino)propan-2-ol in lab experiments is its selectivity for the beta-3 adrenergic receptor, which allows for more specific investigation of the effects of beta-3 receptor activation. However, its limited solubility and potential for off-target effects may pose challenges in experimental design.
Future Directions
Future research on 1-(4-Methoxyphenoxy)-3-(p-tolylamino)propan-2-ol could include further investigation of its efficacy and safety in human clinical trials, as well as exploration of its potential use in the treatment of other metabolic disorders such as non-alcoholic fatty liver disease. Additionally, further studies could be conducted to better understand the molecular mechanisms underlying its effects on energy metabolism and glucose homeostasis.
Synthesis Methods
The synthesis of 1-(4-Methoxyphenoxy)-3-(p-tolylamino)propan-2-ol involves several steps, including the reaction of p-toluidine with 4-methoxyphenol to form 4-methoxyphenyl-p-tolylamine, which is then reacted with 2-bromo-1-(4-methoxyphenoxy)propane to form the final product.
Scientific Research Applications
1-(4-Methoxyphenoxy)-3-(p-tolylamino)propan-2-ol has been extensively studied for its potential use in the treatment of obesity and type 2 diabetes. It has been shown to increase energy expenditure and improve glucose metabolism in animal models, and clinical trials have been conducted to investigate its efficacy in humans.
properties
IUPAC Name |
1-(4-methoxyphenoxy)-3-(4-methylanilino)propan-2-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO3/c1-13-3-5-14(6-4-13)18-11-15(19)12-21-17-9-7-16(20-2)8-10-17/h3-10,15,18-19H,11-12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNKILEPFUQPLMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NCC(COC2=CC=C(C=C2)OC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Methoxyphenoxy)-3-[(4-methylphenyl)amino]propan-2-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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